Cas no 2034488-24-7 (2-(4-fluorophenoxy)-1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}ethan-1-one)

• Product Name: 2-(4-fluorophenoxy)-1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}ethan-1-one
• CAS No: 2034488-24-7
• MF: C₁₇H₂₁FN₄O₄S
• MW: 396.436445951462
• CID: 5354163
• Update Time: 2025-07-19

2-(4-fluorophenoxy)-1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-1-(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone
• 2-(4-fluorophenoxy)-1-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]ethanone
• 2-(4-fluorophenoxy)-1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}ethan-1-one

• Inchi： 1S/C17H21FN4O4S/c1-20-12-16(11-19-20)27(24,25)22-8-2-7-21(9-10-22)17(23)13-26-15-5-3-14(18)4-6-15/h3-6,11-12H,2,7-10,13H2,1H3
• InChI Key： MVFDOOCAJPEXMV-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCN(C(COC2C=CC(=CC=2)F)=O)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 607
• XLogP3: 0.8
• Topological Polar Surface Area: 93.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-fluorophenoxy)-1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}ethan-1-one

Comprehensive Analysis of 2-(4-fluorophenoxy)-1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}ethan-1-one (CAS No. 2034488-24-7)

The compound 2-(4-fluorophenoxy)-1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}ethan-1-one (CAS No. 2034488-24-7) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,4-diazepane core and a 1-methyl-1H-pyrazol-4-ylsulfonyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of kinase inhibition and GPCR modulation, which are hot topics in modern pharmacology.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. 2-(4-fluorophenoxy)-1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}ethan-1-one has garnered attention due to its potential role in addressing unmet medical needs, such as neurodegenerative diseases and inflammatory disorders. Its fluorophenoxy group enhances its bioavailability, a critical factor in drug design, while the sulfonyl-diazepane linkage contributes to its binding affinity.

The synthesis of CAS No. 2034488-24-7 involves multi-step organic reactions, including sulfonylation and N-alkylation, which are well-documented in peer-reviewed literature. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for further preclinical studies. Researchers are also investigating its potential as a protease-activated receptor (PAR) modulator, a trending area in oncology and immunology research.

From an industrial perspective, 2-(4-fluorophenoxy)-1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}ethan-1-one is often discussed in forums focusing on high-throughput screening (HTS) and fragment-based drug design (FBDD). These methodologies are pivotal in accelerating the identification of lead compounds, and this molecule’s structural versatility aligns well with such approaches. Additionally, its heterocyclic framework is a recurring theme in discussions about drug-likeness and ADMET optimization.

Environmental and regulatory considerations are also paramount. While CAS No. 2034488-24-7 is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound’s stability under physiological conditions and solubility profile are frequently queried in academic and industrial databases, reflecting its relevance in formulation development.

In summary, 2-(4-fluorophenoxy)-1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}ethan-1-one represents a promising scaffold for medicinal chemistry. Its integration into cutting-edge research on targeted therapies and biomarker discovery underscores its potential to address complex diseases. As the scientific community continues to explore its mechanisms, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.